Cas no 2171967-71-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid
• CAS No: 2171967-71-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6049913
• PubChem ID: 165534806
• Update Time: 2025-06-07

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}benzoic acid
• EN300-1509829
• 2171967-71-6

• Inchi： 1S/C28H28N2O5/c1-3-28(2,26(33)29-16-18-12-14-19(15-13-18)25(31)32)30-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24H,3,16-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QJXNJYKMOFLVDF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC(C(=O)O)=CC=1)=O)(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid

Comprehensive Overview of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid (CAS No. 2171967-71-6)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid (CAS No. 2171967-71-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique structure, featuring a benzoic acid moiety and a methylbutanamido side chain, makes it valuable for designing peptide-based therapeutics and biomaterials.

In recent years, the demand for custom peptide synthesis and Fmoc-protected building blocks has surged due to advancements in drug discovery and bioconjugation techniques. Researchers frequently search for high-purity Fmoc-amino acids to ensure efficient coupling reactions and minimize side products. 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid addresses these needs by offering excellent solubility in organic solvents like DMF and DCM, which are commonly used in SPPS protocols.

The compound’s CAS No. 2171967-71-6 is often referenced in patent literature and academic publications focusing on peptide-based drug delivery systems and targeted therapeutics. Its benzoic acid functional group allows for further derivatization, such as conjugation to nanoparticles or fluorescent labels, making it a versatile tool in biomedical imaging and diagnostics. Additionally, its stability under standard SPPS conditions ensures reproducible results, a key factor for industrial-scale peptide production.

From an SEO perspective, trending queries like "Fmoc-amino acid applications", "peptide synthesis reagents", and "CAS 2171967-71-6 supplier" highlight the growing interest in this compound. Its role in antibody-drug conjugates (ADCs) and precision medicine further amplifies its relevance. Researchers also frequently inquire about storage conditions and handling protocols for Fmoc-protected compounds, emphasizing the need for detailed technical documentation.

In summary, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}benzoic acid (CAS No. 2171967-71-6) is a pivotal reagent in modern peptide chemistry, bridging the gap between academic research and industrial applications. Its compatibility with automated synthesizers and adaptability to diverse bioconjugation strategies positions it as a cornerstone in the development of next-generation biologics.